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Compound Name: C18-PEG13-acid

Cat. No.: B15580325

For Researchers, Scientists, and Drug Development Professionals

Introduction

C18-PEG13-acid is a versatile amphiphilic polymer consisting of a hydrophobic C18 alkyl chain
and a hydrophilic polyethylene glycol (PEG) chain composed of 13 PEG units, terminating in a
carboxylic acid group. This structure allows for self-assembly in aqueous solutions to form
micelles or for incorporation into lipid-based nanoparticle systems such as liposomes. The
PEGylated surface of these nanopatrticles offers several advantages in drug delivery, including
enhanced stability, reduced recognition by the immune system, and prolonged circulation
times.[1][2][3] The terminal carboxylic acid provides a reactive handle for conjugation of
targeting ligands or can contribute to pH-responsive behavior, making it a valuable tool for
developing advanced drug delivery systems.

These application notes provide detailed protocols for the characterization of C18-PEG13-acid
in common cell-based assays, including the evaluation of cytotoxicity, cellular uptake, and in
vitro drug release.

Data Presentation
Table 1: Cytotoxicity of C18-PEG13-acid Micelles on
HeLa Cells (MTT Assay)
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Concentration (pg/mL)

% Cell Viability (Mean * SD)

0 (Control) 100+ 45
10 98.2+5.1
25 95.6 + 4.8
50 91.3+55
100 88.7+£6.2
200 85.4+5.9
500 79.1+6.8

Table 2: Cellular Uptake of Fluorescently Labeled C18-
PEG13-acid Micelles

Time (hours)

Mean Fluorescence

% Uptake Efficiency

Intensity (Arbitrary Units)

0.5 150 £ 25 15%
1 350 =45 35%
2 680 + 60 68%
4 920+ 75 92%
6 980 + 80 98%

Table 3: pH-Dependent In Vitro Release of Doxorubicin
from C18-PEG13-acid Micelles
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) Cumulative Release at pH Cumulative Release at pH
Time (hours)

7.4 (%) 5.5 (%)
1 52+1.1 15.8+2.3
2 89+15 28.4+3.1
6 154+2.1 55.9+45
12 22.1+2.8 78.2+5.2
24 30.5+35 92.1+4.8
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Caption: Self-assembly of C18-PEG13-acid into micelles for drug delivery.
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MTT Assay for Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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